Cas no 929118-56-9 (1H-Isoindole-1,3(2H)-dione, 2-[(1S)-1-methyl-2-propyn-1-yl]-)

• Product Name: 1H-Isoindole-1,3(2H)-dione, 2-[(1S)-1-methyl-2-propyn-1-yl]-
• CAS No: 929118-56-9
• MF: C₁₂H₉NO₂
• MW: 199.205363035202
• CID: 4333344
• Update Time: 2025-10-30

1H-Isoindole-1,3(2H)-dione, 2-[(1S)-1-methyl-2-propyn-1-yl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Isoindole-1,3(2H)-dione, 2-[(1S)-1-methyl-2-propyn-1-yl]-

• Inchi： 1S/C12H9NO2/c1-3-8(2)13-11(14)9-6-4-5-7-10(9)12(13)15/h1,4-8H,2H3/t8-/m0/s1
• InChI Key： SOGVFRFVTCHCLD-QMMMGPOBSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1[C@H](C#C)C

Additional information on 1H-Isoindole-1,3(2H)-dione, 2-[(1S)-1-methyl-2-propyn-1-yl]-

Professional Introduction to Compound with CAS No. 929118-56-9 and Product Name: 1H-Isoindole-1,3(2H)-dione, 2-[(1S)-1-methyl-2-propyn-1-yl]

The compound identified by the CAS number 929118-56-9 and the product name 1H-Isoindole-1,3(2H)-dione, 2-[(1S)-1-methyl-2-propyn-1-yl] represents a significant advancement in the field of chemical biology and pharmaceutical research. This heterocyclic compound belongs to the class of isoindole derivatives, which have garnered considerable attention due to their diverse pharmacological properties and potential applications in drug development. The structural uniqueness of this molecule, characterized by the presence of a dione moiety and a propynyl substituent at the 2-position, makes it a compelling subject for further investigation.

Recent studies have highlighted the importance of isoindole derivatives in medicinal chemistry. These compounds exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The specific configuration of the (1S)-1-methyl-2-propyn-1-yl group in this compound is particularly noteworthy, as it introduces a chiral center that can influence the molecule's interactions with biological targets. This stereochemical feature is crucial for optimizing pharmacological activity and minimizing side effects.

The dione group in 1H-Isoindole-1,3(2H)-dione, 2-[(1S)-1-methyl-2-propyn-1-yl] contributes to its reactivity and potential utility in synthetic chemistry. Diones are known to participate in various chemical reactions, including Michael additions and cycloadditions, which can be leveraged to develop novel molecular architectures. The propynyl substituent further enhances the compound's versatility, enabling further functionalization through cross-coupling reactions such as Suzuki or Heck couplings.

In the context of contemporary pharmaceutical research, this compound has shown promise as a scaffold for developing new therapeutic agents. Isoindole derivatives have been investigated for their ability to modulate enzyme activity and receptor binding. The combination of the dione and propynyl groups may confer unique binding properties that could be exploited in targeted drug design. For instance, such structures might interact with proteases or kinases involved in disease pathways.

Advances in computational chemistry have facilitated the exploration of potential biological activities of this compound. Molecular docking studies can predict how 1H-Isoindole-1,3(2H)-dione, 2-[(1S)-1-methyl-2-propyn-1-yl] might bind to specific protein targets. These virtual screening approaches have become indispensable in identifying lead compounds for further experimental validation. Preliminary simulations suggest that this molecule could exhibit inhibitory effects on certain enzymes implicated in cancer progression.

The synthesis of this compound represents a testament to the progress in organic chemistry methodologies. Modern synthetic strategies allow for the efficient construction of complex heterocyclic frameworks with high enantioselectivity. The use of chiral auxiliaries or catalysts ensures that the stereochemistry of the propynyl group is precisely controlled, which is essential for achieving desired biological outcomes.

Future research directions may focus on exploring the pharmacokinetic properties of 929118-56-9 and its derivatives. Understanding how this molecule is metabolized and eliminated by the body is critical for its translation into clinical applications. In vitro and in vivo studies will provide insights into its bioavailability and potential toxicity profiles.

The role of isoindole derivatives in addressing unmet medical needs cannot be overstated. Their structural diversity allows them to interact with a broad spectrum of biological targets, making them valuable candidates for drug discovery programs. As research continues to uncover new applications for this class of compounds, 1H-Isoindole-1,3(2H)-dione, 2-[(1S)-1-methyl-2-propyn-1-yl] is poised to play a significant role in next-generation therapeutics.

In conclusion, the compound with CAS No. 929118-56-9 exemplifies the innovative spirit of modern chemical biology. Its unique structure and promising biological activities make it a cornerstone in ongoing efforts to develop novel pharmaceuticals. By leveraging cutting-edge synthetic techniques and computational tools, researchers are paving the way for new treatments that could benefit patients worldwide.